Cas no 184346-45-0 ((4S)-4-isopropyl-5,5-diphenyl-oxazolidin-2-one)

(4S)-4-isopropyl-5,5-diphenyl-oxazolidin-2-one Properties

Names and Identifiers

• (S)-4-Isopropyl-5,5-diphenyloxazolidin-2-one
• (4S)-(-)-4-Isopropyl-5,5-diphenyl-2-oxazolidinone
• (s)-4-isopropyl-5,5-diphenyl-2-oxazolidinone
• 2-Oxazolidinone,4-(1-methylethyl)-5,5-diphenyl-, (4S)-
• (4S)-4-(1-methylethyl)-5,5-diphenyl-1,3-oxazolidin-2-one
• (S)-(-)-4-Isopropyl-5,5-Diphenyl-2-Oxazolidinone
• 5,5-DIPHENYL-4-ISOPROPYLOXAZOLIDINE-2-ONE
• (R)-4-Isopropyl-5,5-diphenyloxazolidin-2-one
• (4S)-5,5-diphenyl-4-propan-2-yl-1,3-oxazolidin-2-one
• (S)-4-Isopropyl-5,5-diphenyl-2-oxazolidinone,99%e.e.
• (S)-(-)-4-Isopropyl-5,5-diphenyl-2-oxazolidinone, ee: 99%
• (S)-(-)-4-Isopropyl-5,5-diphenyl-2-oxazolidinone, 98%, ee: 99%
• PubChem11704
• PHTOJBANGYSTOH-INIZCTEOSA-N
• 9639AA
• OR304012
• AX8018998
• 4beta-Isopropyl-5,5-diphenyl-2-oxazolidinone
• (S)-4-i
• (4S)-4-isopropyl-5,5-diphenyl-oxazolidin-2-one
• A4078
• (S)-(-)-4-Isopropyl-5,5-diphenyl-2-oxazolidinone, 98%
• AS-66181
• (4S)-5,5-Diphenyl-4-(propan-2-yl)-1,3-oxazolidin-2-one
• 184346-45-0
• S-4-Isopropyl-5,5-Diphenyl-2-Oxazolidinone
• AKOS015838435
• MFCD03093556
• AMY37568
• T71982
• SCHEMBL2077738
• DTXSID10431649
• 2-Oxazolidinone, 4-(1-methylethyl)-5,5-diphenyl-, (4S)-
• (4S)-4-ISOPROPYL-5,5-DIPHENYL-1,3-OXAZOLIDIN-2-ONE
• +Expand

• MDL： MFCD03093556
• InChIKey： PHTOJBANGYSTOH-INIZCTEOSA-N
• Inchi： 1S/C18H19NO2/c1-13(2)16-18(21-17(20)19-16,14-9-5-3-6-10-14)15-11-7-4-8-12-15/h3-13,16H,1-2H3,(H,19,20)/t16-/m0/s1
• SMILES： O1C(N([H])[C@@]([H])(C([H])(C([H])([H])[H])C([H])([H])[H])C1(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O

Computed Properties

• Exact Mass: 281.14167
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 281.141578849g/mol
• Heavy Atom Count: 21
• Complexity: 349
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 38.3

Experimental Properties

• LogP: 4.02340
• PSA: 38.33
• Refractive Index: 1.563
• Boiling Point: 475.7 ºCat 760 mmHg
• Melting Point: 252.0 to 256.0 deg-C
• Flash Point: 241.5 ºC
• Color/Form: White crystals
• Solubility: Not determined
• Optical Activity: [α]24/D −220°, c = 1% in chloroform
• Density: 1.12